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Cat. No.: B10775489 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
KPT-185 is a potent and selective inhibitor of Chromosome Region Maintenance 1 (CRM1),

also known as Exportin 1 (XPO1).[1][2] It functions by irreversibly binding to CRM1, blocking

the nuclear export of tumor suppressor proteins, which leads to apoptosis in cancer cells.[2][3]

This document provides a detailed protocol for the preparation of KPT-185 stock solutions in

dimethyl sulfoxide (DMSO), a common solvent for such compounds in a research setting.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the key quantitative information for

KPT-185.

Parameter Value Reference

Molecular Weight 355.31 g/mol [4][5][6][7]

Solubility in DMSO ≥15 mg/mL [1]

Purity ≥98% [1]

Appearance White to off-white solid [6]
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Experimental Protocol: Preparation of a 10 mM KPT-
185 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of KPT-185 in DMSO. This

concentration is a common starting point for subsequent dilutions in cell culture media or other

aqueous buffers for various in vitro assays.

Materials:

KPT-185 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Determine the required mass of KPT-185:

Use the following formula to calculate the mass of KPT-185 needed to prepare the desired

volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mM x 355.31

g/mol / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x

355.31 mg/mmol / 1000 L/mL = 3.55 mg

Weighing KPT-185:

Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh out the calculated mass of KPT-185 powder into the tube.

Adding DMSO:

Using a calibrated micropipette, add the desired volume of fresh, high-quality DMSO to the

tube containing the KPT-185 powder. For the example above, add 1 mL of DMSO.

It is important to use anhydrous or newly opened DMSO as it is hygroscopic, and

absorbed moisture can reduce the solubility of the compound.[4][6]

Dissolution:

Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved and the solution is

clear.

If the compound does not fully dissolve, warming the tube at 37°C for 10 minutes and/or

shaking it in an ultrasonic bath for a short period can aid in dissolution.[5]

Storage:

Once fully dissolved, the KPT-185 stock solution should be aliquoted into smaller volumes

in light-protected tubes to avoid repeated freeze-thaw cycles.

For long-term storage (months to years), store the aliquots at -20°C or -80°C.[5][6]

Solutions stored at -80°C may be stable for up to two years, while those at -20°C are

typically stable for up to one year.[6]

Workflow and Signaling Pathway Diagrams
Experimental Workflow for KPT-185 Stock Solution Preparation
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Caption: Workflow for preparing KPT-185 stock solution in DMSO.
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Simplified Signaling Pathway of KPT-185 Action
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Caption: KPT-185 inhibits CRM1, leading to nuclear retention of tumor suppressors and

apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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